Cas no 861586-13-2 (2,6-Dimethyloxane-4-carboxamide)

• Product Name: 2,6-Dimethyloxane-4-carboxamide
• CAS No: 861586-13-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5747251
• PubChem ID: 129934305
• Update Time: 2025-07-02

2,6-Dimethyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• DTXSID701246660
• EN300-763231
• 861586-13-2
• 2,6-DIMETHYLOXANE-4-CARBOXAMIDE
• Tetrahydro-2,6-dimethyl-2H-pyran-4-carboxamide
• 2,6-Dimethyloxane-4-carboxamide

• Inchi： 1S/C8H15NO2/c1-5-3-7(8(9)10)4-6(2)11-5/h5-7H,3-4H2,1-2H3,(H2,9,10)
• InChI Key： YCPISZGBSQGAQM-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C(N)=O)CC1C

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 2,6-Dimethyloxane-4-carboxamide

Recent Advances in the Study of 2,6-Dimethyloxane-4-carboxamide (CAS: 861586-13-2)

2,6-Dimethyloxane-4-carboxamide (CAS: 861586-13-2) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxane ring structure and carboxamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 2,6-Dimethyloxane-4-carboxamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and purity. This advancement is critical for large-scale production, which is essential for further pharmacological testing and potential commercialization.

Pharmacological studies have revealed that 2,6-Dimethyloxane-4-carboxamide exhibits notable activity as a modulator of specific biological pathways. For instance, research conducted at the University of Cambridge demonstrated its ability to interact with G-protein-coupled receptors (GPCRs), which are pivotal in numerous physiological processes. This interaction suggests potential applications in treating neurological disorders, such as Parkinson's disease and schizophrenia, where GPCRs play a central role.

In addition to its neurological applications, 2,6-Dimethyloxane-4-carboxamide has shown promise in oncology. A recent study in Cancer Research highlighted its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism appears to involve the disruption of mitochondrial function, leading to apoptosis in malignant cells. These findings open new avenues for developing targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2,6-Dimethyloxane-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2,6-Dimethyloxane-4-carboxamide (CAS: 861586-13-2) represents a compelling candidate for further investigation in chemical biology and drug development. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued research. Future studies should aim to elucidate its precise mechanisms of action, optimize its chemical structure, and evaluate its safety and efficacy in preclinical and clinical settings.